Cas no 1417065-22-5 (2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid)

• Product Name: 2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid
• CAS No: 1417065-22-5
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• MDL: MFCD09044206
• CID: 5244178
• PubChem ID: 16771901
• Update Time: 2025-08-05

2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Serine, N-(4-fluorobenzoyl)-
• (4-Fluorobenzoyl)serine
• 2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid

• MDL： MFCD09044206
• Inchi： 1S/C10H10FNO4/c11-7-3-1-6(2-4-7)9(14)12-8(5-13)10(15)16/h1-4,8,13H,5H2,(H,12,14)(H,15,16)/t8-/m0/s1
• InChI Key： UXACWZYNADSDND-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(=O)C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid

2-(4-Fluorophenyl)formamido-3-hydroxypropanoic Acid: A Comprehensive Overview

2-(4-Fluorophenyl)formamido-3-hydroxypropanoic acid (CAS No. 1417065-22-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FHFA, is a derivative of 3-hydroxypropanoic acid with a unique 4-fluorophenyl and formamido substitution. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid is characterized by a central carbon atom bonded to a hydroxyl group, a carboxylic acid group, and a fluorinated phenyl ring. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial for drug design. Additionally, the formamido group contributes to the compound's hydrogen bonding capabilities, potentially influencing its binding affinity to biological targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of FHFA. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that FHFA effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo.

Beyond its anti-inflammatory properties, FHFA has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that FHFA may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of FHFA has also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These properties make it an attractive candidate for further development as an oral medication. Additionally, the compound's low toxicity profile, as demonstrated in animal models, further supports its safety for clinical use.

In terms of clinical applications, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of FHFA. Early results from these trials have been promising, with no significant adverse effects reported. The compound's ability to modulate multiple biological pathways simultaneously makes it a versatile therapeutic agent with broad-spectrum activity.

The synthesis of FHFA involves several well-established chemical reactions. One common approach is to start with 3-hydroxypropanoic acid and introduce the formamido group through an amidation reaction. Subsequently, the fluorinated phenyl ring can be attached via a coupling reaction using appropriate reagents such as 4-fluorobenzaldehyde or 4-fluorobenzoyl chloride. The overall synthesis process is efficient and scalable, making it suitable for large-scale production.

In conclusion, 2-(4-fluorophenyl)formamido-3-hydroxypropanoic acid (CAS No. 1417065-22-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers valuable biological properties, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an important molecule in the field of medicinal chemistry.